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Abstract
This document provides a comprehensive technical guide on the application of Strontium

Hydroxide Octahydrate, Sr(OH)₂·8H₂O, for the recovery of sucrose from beet sugar molasses.

Historically known as the Strontian process or the Scheibler process, this method represented

a significant advancement in the 19th-century sugar industry by enabling efficient

desugarization of molasses, a byproduct containing approximately 50% sucrose by weight[1].

We will explore the core chemical principles, provide detailed step-by-step protocols for

laboratory and pilot-scale execution, and discuss the critical process parameters that govern

the formation and decomposition of strontium saccharates. This guide is intended for

researchers, historians of science, and chemical process engineers interested in the historical

and chemical aspects of sugar refining.

Foundational Principles: The Chemistry of the
Strontian Process
The efficacy of the Strontian process hinges on the unique chemical properties of strontium

hydroxide and its reaction with sucrose. Unlike the more common calcium hydroxide (lime)

process, strontium hydroxide forms a poorly soluble disaccharate at elevated temperatures,
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which can be readily precipitated and separated from the impurities in molasses[1][2]. The

overall process is a cyclical one, designed to regenerate and reuse the strontium agent, which

was a crucial factor for its economic viability.

The core chemical transformations are as follows:

Saccharate Formation: At near-boiling temperatures (approx. 100°C), strontium hydroxide

reacts with sucrose (C₁₂H₂₂O₁₁) in the molasses to form strontium disaccharate, which

precipitates out of the hot solution[1][2].

Chemical Equation: Sr(OH)₂ + 2C₁₂H₂₂O₁₁ → Sr(C₁₂H₂₁O₁₁)₂ + 2H₂O

Sucrose Liberation: The filtered strontium disaccharate precipitate is then cooled and treated

with carbon dioxide (CO₂). This step decomposes the saccharate, precipitating strontium as

strontium carbonate (SrCO₃) and liberating the purified sucrose into the solution[1][3].

Chemical Equation: Sr(C₁₂H₂₁O₁₁)₂ + CO₂ → SrCO₃ + 2C₁₂H₂₂O₁₁

Strontium Regeneration: The strontium carbonate is recovered by filtration and calcined with

superheated steam at high temperatures to regenerate strontium hydroxide for reuse in the

process, releasing the CO₂ used in the previous step[1][2].

Chemical Equation: SrCO₃ + H₂O (steam) → Sr(OH)₂ + CO₂

This elegant cycle allowed for high recovery of sugar that would otherwise be lost, marking a

significant improvement in the efficiency of beet sugar production during its era[4].

Historical Context and Development
While the use of alkaline earths to precipitate sugar was explored by various chemists, the

industrial application of strontium hydroxide was pioneered in the mid-19th century. French

chemist Augustin-Pierre Dubrunfaut first patented a process using strontium hydroxide in

1849[1]. However, it was the German chemist Carl Scheibler who refined and optimized the

method in the 1870s and 1880s, leading to its widespread industrial adoption, particularly in

Germany[1][4]. The "Scheibler process" became the primary driver for strontium production in

the 19th century, with tens of thousands of tons used annually by the European beet sugar

industry before it was eventually supplanted by more economical methods[1][2].
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Experimental Protocols
The following protocols are designed to replicate the Scheibler process on a laboratory or pilot

scale. Safety is paramount; Strontium hydroxide is a severe skin, eye, and respiratory irritant

and must be handled with appropriate personal protective equipment (PPE)[5][6].

Materials and Reagents
Reagent/Material Grade Supplier Notes

Strontium Hydroxide

Octahydrate
Reagent

Standard Chemical

Supplier

Molecular Weight:

265.76 g/mol [7]

Beet Molasses Food Grade
Sugar Processing

Plant

Approx. 50% sucrose

content.

Carbon Dioxide (CO₂) Industrial Grade Gas Supplier

Required for

saccharate

decomposition.

Deionized Water Type II -
For preparing

solutions.

Step-by-Step Methodology
PART A: Strontium Disaccharate Precipitation

Molasses Preparation: Dilute 1 kg of beet molasses with 1 L of hot deionized water in a 5 L

jacketed glass reactor. Begin stirring and heat the solution to 95-100°C using a circulating

water bath.

Strontia Solution Preparation: In a separate vessel, prepare a 20-25% (w/v) solution of

strontium hydroxide by dissolving the octahydrate in hot deionized water[4]. Maintain this

solution at a near-boiling temperature.

Precipitation Reaction: Slowly add the hot strontium hydroxide solution to the agitated, hot

molasses solution in the reactor. The formation of the granular strontium disaccharate

precipitate should be observed. Continue vigorous agitation at 100°C for 30-60 minutes to

ensure complete reaction[1][2].
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Filtration and Washing: Quickly filter the hot mixture through a pre-heated Buchner funnel. It

is critical to maintain the temperature during this step to prevent the saccharate from

dissolving. Wash the filter cake with a boiling 10% strontium hydroxide solution to remove

residual impurities[4].

PART B: Sucrose Liberation and Strontium Recovery

Saccharate Suspension: Transfer the washed filter cake (strontium disaccharate) into a new

jacketed reactor containing cold deionized water (approx. 10°C) to form a slurry.

Carbonation: Begin bubbling a steady stream of CO₂ gas through the cold, agitated slurry.

The CO₂ will react to form insoluble strontium carbonate, releasing sucrose into the aqueous

phase[2]. Monitor the reaction; completion is typically indicated by a change in the slurry's

consistency and pH.

Strontium Carbonate Filtration: Filter the cold slurry to separate the white strontium

carbonate precipitate from the clear, purified sucrose solution. Wash the SrCO₃ filter cake

with cold deionized water to recover any remaining sugar solution.

Sucrose Crystallization: The filtrate, a purified sucrose solution, can now be concentrated by

evaporation under reduced pressure to induce crystallization, yielding refined sugar.

(Optional) Strontium Regeneration: To complete the cycle, the dried strontium carbonate can

be calcined. Place the SrCO₃ in a tube furnace and heat to approximately 500–600°C in the

presence of superheated steam to regenerate strontium hydroxide[1].

Process Visualization and Workflow
Overall Scheibler Process Workflow
The diagram below illustrates the complete cycle of the Strontian process, from molasses

treatment to strontium regeneration.
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Caption: Workflow of the Scheibler process for sugar refining.
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Chemical Transformation Cycle
This diagram outlines the chemical conversions of the strontium compounds throughout the

process.

Sr(OH)₂

Strontium
Disaccharate

+ Sucrose
(100°C)

SrCO₃

+ CO₂

(10°C)

+ H₂O (Steam)
(High Temp)

Click to download full resolution via product page

Caption: The chemical cycle of strontium in the refining process.

Critical Parameters and Causality
The success of this process is highly dependent on precise control of key parameters. The

causality behind these choices is rooted in the chemical thermodynamics of the strontium-

sucrose system.
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Parameter Optimal Range Rationale

Precipitation Temp. 95 - 100°C

Maximizes the formation and

insolubility of strontium

disaccharate. At lower

temperatures, more soluble

monosaccharides can form,

reducing yield[2].

Carbonation Temp. < 15°C

Low temperatures favor the

decomposition of the

saccharate complex by CO₂

and increase the solubility of

the liberated sucrose[2].

Stoichiometry Slight excess of Sr(OH)₂

Ensures maximum

precipitation of sucrose from

the molasses to drive the

reaction to completion[4].

Regeneration Temp. 500 - 600°C

This temperature range, in the

presence of steam, is required

to efficiently decompose

strontium carbonate back into

strontium hydroxide for

reuse[1].

Advantages and Modern Perspective
At its peak, the Strontian process was superior to the alternative lime (calcium hydroxide)

method because strontium saccharate is significantly less soluble than its calcium analog,

leading to higher recovery rates of sugar from molasses[1].

However, the process had notable disadvantages:

Cost: Strontium compounds were more expensive than lime[2].

Energy Intensive: The high-temperature calcination step for regeneration consumed

significant energy.
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Obsolescence: The process was eventually rendered obsolete by the falling price of sugar,

which made intensive recovery from molasses less economical, and the development of

modern techniques like ion-exclusion chromatography[1][2].

While no longer in industrial use for sugar refining, the Scheibler process remains a seminal

example of applied inorganic chemistry in industrial processing and a cornerstone in the history

of chemical engineering.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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